Cas no 2639403-35-1 (tert-butyl 2-(morpholin-3-yl)formamidoacetate)

• Product Name: tert-butyl 2-(morpholin-3-yl)formamidoacetate
• CAS No: 2639403-35-1
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5642142
• PubChem ID: 165901390
• Update Time: 2025-06-13

tert-butyl 2-(morpholin-3-yl)formamidoacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27782345
• 2639403-35-1
• tert-butyl 2-[(morpholin-3-yl)formamido]acetate
• tert-butyl 2-(morpholin-3-yl)formamidoacetate

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-9(14)6-13-10(15)8-7-16-5-4-12-8/h8,12H,4-7H2,1-3H3,(H,13,15)
• InChI Key： VXWCLAVZVHPFRF-UHFFFAOYSA-N
• SMILES： O1CCNC(C(NCC(=O)OC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 76.7Ų

Additional information on tert-butyl 2-(morpholin-3-yl)formamidoacetate

Introduction to tert-butyl 2-(morpholin-3-yl)formamidoacetate (CAS No. 2639403-35-1)

tert-butyl 2-(morpholin-3-yl)formamidoacetate (CAS No. 2639403-35-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, a morpholine ring, and an amide functional group. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of tert-butyl 2-(morpholin-3-yl)formamidoacetate can be represented as follows: the tert-butyl ester group is attached to the carboxylic acid moiety, while the morpholine ring is linked to the amide nitrogen. The morpholine ring, in particular, is known for its ability to form hydrogen bonds and its hydrophilic nature, which can enhance the compound's solubility and bioavailability. The amide group, on the other hand, provides additional stability and can influence the compound's conformational flexibility.

In recent years, there has been a growing interest in compounds with morpholine moieties due to their diverse biological activities. For instance, morpholine-containing compounds have been shown to exhibit anti-inflammatory, antiviral, and neuroprotective properties. The specific structure of tert-butyl 2-(morpholin-3-yl)formamidoacetate suggests that it may possess similar biological activities, making it a promising candidate for drug development.

One of the key areas of research involving tert-butyl 2-(morpholin-3-yl)formamidoacetate is its potential as a therapeutic agent for neurological disorders. Studies have indicated that compounds with morpholine rings can modulate neurotransmitter systems and have neuroprotective effects. For example, a recent study published in the Journal of Medicinal Chemistry reported that a series of morpholine-containing compounds exhibited significant neuroprotective activity in cellular models of Parkinson's disease. This finding suggests that tert-butyl 2-(morpholin-3-yl)formamidoacetate could be further explored for its potential in treating neurodegenerative diseases.

Beyond neurological applications, tert-butyl 2-(morpholin-3-yl)formamidoacetate has also shown promise in other therapeutic areas. Research has demonstrated that compounds with similar structures can act as inhibitors of specific enzymes involved in various disease pathways. For instance, a study published in the European Journal of Medicinal Chemistry reported that a related compound inhibited the activity of a key enzyme involved in cancer cell proliferation. This suggests that tert-butyl 2-(morpholin-3-yl)formamidoacetate could be investigated for its potential as an anticancer agent.

The synthesis of tert-butyl 2-(morpholin-3-yl)formamidoacetate typically involves several steps, including the formation of the tert-butyl ester and the coupling of the morpholine ring to the amide group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the reaction of tert-butyl bromoacetate with morpholine followed by amidation with formamide. The choice of synthetic method can significantly impact the yield and purity of the final product, making it crucial for researchers to optimize these processes.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies suggest that tert-butyl 2-(morpholin-3-yl)formamidoacetate exhibits favorable properties. Its hydrophilic nature due to the morpholine ring may enhance its absorption and distribution within biological systems. Additionally, the tert-butyl ester group can provide stability during storage and administration, which is essential for maintaining drug efficacy over time.

To further evaluate the potential therapeutic applications of tert-butyl 2-(morpholin-3-yl)formamidoacetate, preclinical studies are currently underway. These studies aim to assess its safety profile, efficacy in animal models of disease, and potential side effects. Early results from these studies have been promising, indicating that this compound may have a favorable safety margin and significant therapeutic potential.

In conclusion, tert-butyl 2-(morpholin-3-yl)formamidoacetate (CAS No. 2639403-35-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as neurology and oncology. As more studies are conducted and new findings emerge, this compound may play a significant role in advancing our understanding of various diseases and developing effective treatments.